Cas no 68936-12-9 (1,3-Benzenediamine,4-[2-(4-methylphenyl)diazenyl]-, hydrochloride (1:1))

• Product Name: 1,3-Benzenediamine,4-[2-(4-methylphenyl)diazenyl]-, hydrochloride (1:1)
• CAS No: 68936-12-9
• MF: C₁₃H₁₅ClN₄
• MW: 262.73800110817
• CID: 520377
• PubChem ID: 44152306
• Update Time: 2025-04-19

1,3-Benzenediamine,4-[2-(4-methylphenyl)diazenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-[2-(4-methylphenyl)diazenyl]-, hydrochloride (1:1)
• 4-[(4-methylphenyl)diazenyl]benzene-1,3-diamine,hydrochloride
• 1,3-benze<wbr>
• LogP
• 1,3-Benzenediamine, 4-((4-methylphenyl)azo)-, monohydrochloride
• 1,3-Benzenediamine, 4-(2-(4-methylphenyl)diazenyl)-, hydrochloride (1:1)
• 1,3-Benzenediamine, 4-[(4-methylphenyl)azo]-, monohydrochloride
• 4-((4-Methylphenyl)azo)-1,3-benzenediamine, monohydrochloride
• 68936-12-9
• DTXSID6071875

• Inchi： 1S/C13H14N4.ClH/c1-9-2-5-11(6-3-9)16-17-13-7-4-10(14)8-12(13)15;/h2-8H,14-15H2,1H3;1H/b17-16+;
• InChI Key： YJLIUBQXZMOLOL-CMBBICFISA-N
• SMILES： Cl.N(/C1C=CC(=CC=1N)N)=N\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 262.09875
• Monoisotopic Mass: 262.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2

Experimental Properties

• PSA: 76.76